Cas no 1805085-01-1 (3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide)

• Product Name: 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide
• CAS No: 1805085-01-1
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 4982298
• Update Time: 2025-05-23

3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6BrF4N/c9-3-4-5(10)1-2-6(14)7(4)8(11,12)13/h1-2H,3,14H2
• InChI Key： RURJZGWUNQICDL-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide

3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide (CAS No. 1805085-01-1): A Comprehensive Overview

3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide (CAS No. 1805085-01-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents and chemical probes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide is C₉H₇BrF₄N, with a molecular weight of approximately 299.05 g/mol. The presence of a bromine atom, an amino group, a fluorine atom, and a trifluoromethyl group imparts distinct chemical and physical properties to this compound. These functional groups contribute to its reactivity and stability, making it an attractive candidate for various synthetic transformations and biological studies.

In terms of chemical synthesis, 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide can be prepared through several well-established methods. One common approach involves the reaction of 3-amino-6-fluoro-2-trifluoromethylbenzaldehyde with bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields the desired product in good yield. Another method involves the substitution of a suitable precursor with a bromide ion source, such as sodium bromide or tetrabutylammonium bromide, in the presence of a catalyst like copper(II) bromide.

The unique combination of functional groups in 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide makes it a valuable intermediate in the synthesis of complex molecules. For instance, the amino group can be readily functionalized through various reactions such as acylation, alkylation, and coupling reactions with carboxylic acids or isocyanates. The trifluoromethyl group provides enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. Additionally, the fluorine atom can influence the electronic properties and biological activity of the final product.

In recent years, significant research efforts have been directed towards exploring the biological activities of compounds containing similar structural motifs to 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide. Studies have shown that such compounds exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-amino-6-fluoro-2-trifluoromethylbenzyl compounds demonstrated potent inhibition of specific enzymes involved in inflammatory pathways.

The potential applications of 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide extend beyond medicinal chemistry. In materials science, this compound can be used as a building block for the synthesis of advanced materials with tailored properties. For instance, its incorporation into polymer chains can enhance the thermal stability and mechanical strength of the resulting materials. Furthermore, its use in the development of functional coatings and adhesives has been explored due to its reactivity and compatibility with various substrates.

In conclusion, 3-Amino-6-fluoro-2-(trifluoromethyl)benzyl bromide (CAS No. 1805085-01-1) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an essential component in the synthesis of complex molecules and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in various scientific disciplines.